![molecular formula C11H5Cl3N2O2S B215121 3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine](/img/structure/B215121.png)
3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is a nitroarylthioether that is commonly used in the synthesis of organic compounds and as a reagent in chemical reactions. In
Scientific Research Applications
3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine has several applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. This compound has also been used in the development of new drugs and pharmaceuticals due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins involved in various biological processes. This compound has been shown to have antimicrobial, antifungal, and anticancer properties.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to have anticancer properties by inducing apoptosis and inhibiting the growth of cancer cells. Additionally, it has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine in lab experiments is its versatility. It can be used as a reagent in organic synthesis, as well as in various biological assays. However, one limitation is that it can be toxic and must be handled with care. Additionally, its mechanism of action is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine. One potential area of research is the development of new drugs and pharmaceuticals based on this compound. Another area of research is the exploration of its potential as an antimicrobial agent, particularly in the treatment of antibiotic-resistant infections. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various biological processes.
Synthesis Methods
The synthesis of 3-Nitro-2-[(2,4,5-trichlorophenyl)sulfanyl]pyridine can be achieved through a two-step process. The first step involves the reaction of 2,4,5-trichlorophenyl thiol with 3-nitropyridine in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with a suitable oxidizing agent such as hydrogen peroxide to yield the final product.
properties
Molecular Formula |
C11H5Cl3N2O2S |
---|---|
Molecular Weight |
335.6 g/mol |
IUPAC Name |
3-nitro-2-(2,4,5-trichlorophenyl)sulfanylpyridine |
InChI |
InChI=1S/C11H5Cl3N2O2S/c12-6-4-8(14)10(5-7(6)13)19-11-9(16(17)18)2-1-3-15-11/h1-5H |
InChI Key |
QQYXVTQDWCYWRU-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(N=C1)SC2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=C(N=C1)SC2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.